Cas no 2548983-13-5 (3,5-dichloro-2-(3-{octahydrocyclopentacpyrrol-2-yl}azetidin-1-yl)pyridine)

• Product Name: 3,5-dichloro-2-(3-{octahydrocyclopentacpyrrol-2-yl}azetidin-1-yl)pyridine
• CAS No: 2548983-13-5
• MF: C₁₅H₁₉Cl₂N₃
• MW: 312.237461328506
• CID: 5379466
• Update Time: 2025-06-03

3,5-dichloro-2-(3-{octahydrocyclopentacpyrrol-2-yl}azetidin-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-[1-(3,5-Dichloro-2-pyridinyl)-3-azetidinyl]octahydrocyclopenta[c]pyrrole
• 3,5-dichloro-2-(3-{octahydrocyclopentacpyrrol-2-yl}azetidin-1-yl)pyridine

• Inchi： 1S/C15H19Cl2N3/c16-12-4-14(17)15(18-5-12)20-8-13(9-20)19-6-10-2-1-3-11(10)7-19/h4-5,10-11,13H,1-3,6-9H2
• InChI Key： MFVQFDMRTSVIIR-UHFFFAOYSA-N
• SMILES： N1(C2CN(C3=NC=C(Cl)C=C3Cl)C2)CC2CCCC2C1

Experimental Properties

• Density: 1.351±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 427.7±45.0 °C(Predicted)
• pka: 8.62±0.20(Predicted)

Additional information on 3,5-dichloro-2-(3-{octahydrocyclopentacpyrrol-2-yl}azetidin-1-yl)pyridine

Comprehensive Overview of 3,5-dichloro-2-(3-{octahydrocyclopentacpyrrol-2-yl}azetidin-1-yl)pyridine (CAS No. 2548983-13-5)

The compound 3,5-dichloro-2-(3-{octahydrocyclopentacpyrrol-2-yl}azetidin-1-yl)pyridine (CAS No. 2548983-13-5) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core substituted with dichloro groups and an azetidine ring linked to an octahydrocyclopentacpyrrole moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for novel heterocyclic compounds like 3,5-dichloro-2-(3-{octahydrocyclopentacpyrrol-2-yl}azetidin-1-yl)pyridine has surged, driven by advancements in drug discovery and sustainable agriculture. This compound's structural complexity and functional versatility align with current trends in precision medicine and green chemistry. For instance, its azetidine component is a key motif in modern pharmaceuticals, often associated with improved metabolic stability and bioavailability. Meanwhile, the pyridine and dichloro substitutions are frequently explored in agrochemicals for their pest-control properties.

One of the most searched questions in scientific databases revolves around the synthetic pathways for CAS No. 2548983-13-5. The synthesis typically involves multi-step organic reactions, including cyclization, amination, and halogenation, to achieve the desired molecular architecture. Researchers often optimize these processes to enhance yield and purity, addressing challenges such as stereoselectivity and reaction efficiency. These efforts are critical for scaling up production while minimizing environmental impact, a priority in today's sustainable chemistry landscape.

The pharmacological potential of 3,5-dichloro-2-(3-{octahydrocyclopentacpyrrol-2-yl}azetidin-1-yl)pyridine is another hot topic. Preliminary studies suggest its relevance in targeting G protein-coupled receptors (GPCRs) and kinase enzymes, which are pivotal in diseases like cancer and inflammation. Its lipophilic and hydrogen-bonding properties may facilitate membrane permeability, a desirable trait for central nervous system (CNS) drugs. However, further in vitro and in vivo studies are needed to validate these hypotheses.

From an agrochemical perspective, this compound's dichloropyridine backbone is analogous to commercially successful herbicides and insecticides. Its mode of action may involve disrupting mitochondrial function or neurotransmitter synthesis in pests, though detailed mechanistic studies are ongoing. The integration of computational chemistry tools, such as molecular docking, has accelerated the identification of potential biological targets, reducing reliance on high-throughput screening.

Environmental and regulatory considerations are also paramount. The biodegradability and ecotoxicity of CAS No. 2548983-13-5 are under scrutiny to ensure compliance with global standards like REACH and EPA guidelines. Innovations in green synthesis, such as catalytic methods and solvent-free reactions, are being explored to align with circular economy principles. These efforts resonate with the growing consumer demand for eco-friendly products.

In summary, 3,5-dichloro-2-(3-{octahydrocyclopentacpyrrol-2-yl}azetidin-1-yl)pyridine represents a convergence of cutting-edge chemistry and interdisciplinary research. Its applications span drug development, crop protection, and material science, making it a compound of enduring interest. As scientific inquiry evolves, so too will the understanding of its full potential, solidifying its place in the annals of specialty chemicals.